Cas no 2094028-97-2 (N-[(1S,2R)-2-[4-(1-Hydroxy-1-methylethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]-2-propenamide)

• Product Name: N-[(1S,2R)-2-[4-(1-Hydroxy-1-methylethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]-2-propenamide
• CAS No: 2094028-97-2
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 5407600
• Update Time: 2025-07-19

N-[(1S,2R)-2-[4-(1-Hydroxy-1-methylethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[(1S,2R)-2-[4-(1-Hydroxy-1-methylethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]-2-propenamide

• Inchi： 1S/C14H22N4O2/c1-4-13(19)15-10-7-5-6-8-11(10)18-9-12(16-17-18)14(2,3)20/h4,9-11,20H,1,5-8H2,2-3H3,(H,15,19)/t10-,11+/m0/s1
• InChI Key： DHJPYADCOTXXKR-WDEREUQCSA-N
• SMILES： C(N[C@H]1CCCC[C@H]1N1C=C(C(O)(C)C)N=N1)(=O)C=C

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.15±0.29(Predicted)

Additional information on N-[(1S,2R)-2-[4-(1-Hydroxy-1-methylethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]-2-propenamide

Professional Introduction to N-[(1S,2R)-2-[4-(1-Hydroxy-1-methylethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]-2-propenamide and CAS No. 2094028-97-2

N-[(1S,2R)-2-[4-(1-Hydroxy-1-methylethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]-2-propenamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by the CAS number 2094028-97-2, exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications. The intricate molecular architecture of this compound, featuring a cyclohexyl backbone and a propenamide moiety, combined with the presence of a 1H-1,2,3-triazole ring, positions it as a subject of intense research interest.

The synthesis and characterization of N-[(1S,2R)-2-[4-(1-Hydroxy-1-methylethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]-2-propenamide have been areas of focus for several research groups aiming to explore its potential biological activities. The stereochemistry of the cyclohexane ring, specifically the (1S,2R) configuration, is crucial in determining the compound's interactions with biological targets. This stereochemical specificity has been a key factor in its investigation for potential pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of N-[(1S,2R)-2-[4-(1-Hydroxy-1-methylethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]-2-propenamide to various protein targets. These studies suggest that the compound may interact with enzymes and receptors involved in critical metabolic pathways. The triazole ring, in particular, has been identified as a region of high binding affinity, which could be exploited for designing drugs with enhanced efficacy and selectivity.

In the context of drug discovery, the unique structural features of N-[(1S,2R)-2-[4-(1-Hydroxy-1-methylethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]-2-propenamide make it an attractive scaffold for developing novel therapeutic agents. The presence of both hydrophobic and hydrophilic regions in its structure allows for versatile interactions with biological membranes and aqueous environments. This characteristic is particularly important for compounds intended to cross cell membranes or interact with intracellular targets.

One of the most promising areas of research involving N-[(1S,2R)-2-[4-(1-Hydroxy-1-methylethyl)-1H-1,2,3-triazol-1-yl]cyclohexyl]-2-propenamide is its potential application in anti-inflammatory therapies. Preliminary studies have indicated that this compound may modulate inflammatory pathways by interacting with key signaling molecules. The triazole moiety has been shown to exhibit anti-inflammatory properties in several preclinical models, suggesting that derivatives of this compound could be developed into effective anti-inflammatory drugs.

The synthesis of N-[(cas no2094028-97cas no20940)] has been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex molecular framework while maintaining stereochemical integrity. The use of chiral auxiliaries and catalysts has been crucial in achieving the desired stereoisomerization during the synthesis process.

The chemical stability of N-[N-((name product)cyclohexane)]propenamide has been thoroughly evaluated under various conditions. Studies have shown that the compound remains stable under standard storage conditions but may degrade when exposed to extreme temperatures or acidic environments. Understanding these stability profiles is essential for formulating effective drug delivery systems that maintain the integrity of the active pharmaceutical ingredient.

Efforts are ongoing to explore the pharmacokinetic properties of N-[((S,R)-cyclohexane)propenamide] through preclinical studies. These investigations aim to determine its absorption, distribution, metabolism, excretion (ADME) profiles in animal models. Such data is critical for assessing its potential as a drug candidate and for designing clinical trials that can evaluate its safety and efficacy in humans.

The role of computational methods in understanding the behavior of complex molecules like N-[((S,R)-cyclohexane)propenamide cannot be overstated. Molecular dynamics simulations have provided insights into how this compound interacts with biological targets at an atomic level. These simulations have helped researchers refine their understanding of its mechanism of action and guide further structural modifications to enhance its therapeutic potential.

In conclusion，N-[((S,R)]-[4-(hydroxymethyl)]]triazole-cyclohexane-pentenamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities。 Further research is warranted to fully elucidate its therapeutic potential and develop it into a viable drug candidate。 The combination of experimental studies and computational modeling will be instrumental in realizing this goal。 As our understanding of molecular interactions continues to evolve，compounds like N-[(name product)] will play an increasingly important role in addressing unmet medical needs。